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Compound of Interest

Compound Name: Acrylic acid-d4

CAS No.: 285138-82-1

Cat. No.: B1338162 Get Quote

Executive Summary & Core Directive
The Challenge: Accurate quantification of Acrylic acid (AA) is complicated by its high polarity,

volatility, and tendency to polymerize. Matrix effects in complex samples (e.g., hydrogels,

wastewater, biological fluids) often suppress ionization in LC-MS or alter volatility in GC-

Headspace. The Solution:Acrylic acid-d4 serves as the gold-standard Internal Standard (IS).

Its physicochemical behavior mirrors the analyte, compensating for extraction losses and

matrix effects. Market Reality: While ISO 17034 Certified Reference Materials (CRMs) exist for

unlabeled acrylic acid, the deuterated form is predominantly available as High-Purity Analytical

Standards. True ISO 17034 CRMs for Acrylic acid-d4 are typically custom-manufactured. This

guide delineates how to validate these materials for regulatory compliance.

Technical Specifications & Product Landscape
Chemical Identity[1]

Compound: Acrylic acid-d4 (Perdeuterated Acrylic Acid)

CAS Number: 285138-82-1[1][2]

Unlabeled CAS: 79-10-7[3][4]

Chemical Formula:
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Molecular Weight: 76.09 g/mol (vs. 72.06 g/mol for unlabeled)

Mass Shift: +4 Da (Ideal for MS separation)

Material Comparison: CRM vs. Analytical Standard
Researchers must distinguish between grades to ensure data integrity.

Feature
ISO 17034 Certified

Reference Material

(CRM)

Analytical Reference

Standard

Research Grade

Chemical

Primary Use

Instrument

Calibration, Method

Validation (ISO

17025)

Internal Standard (IS)

Spiking, Routine

Analysis

Synthesis, Qualitative

screening

Traceability
SI Units (NIST/NMI

traceable)

Traceable to internal

primary standard
Often undefined

Uncertainty

Certified value with

uncertainty budget (

)

Purity statement (e.g.,

>98%) without

uncertainty

No uncertainty

provided

Isotopic Purity
Certified (e.g., 99.2

atom % D)

Tested (e.g., ≥98 atom

% D)
Variable

Stabilizer
Quantified (e.g., 200

ppm MEHQ)
Present (Qualitative) Present (Variable)

Availability

Rare / Custom Order

(e.g., AccuStandard

Custom)

Standard Commercial

(Sigma, C/D/N, TRC)
Common

Key Suppliers & Specifications
Data aggregated from technical data sheets of major suppliers.
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Supplier
Product
Code

Isotopic
Purity

Chemical
Purity

Stabilizer Format

Sigma-

Aldrich
456349

≥98 atom %

D
≥99% (CP)

Hydroquinon

e (HQ)
Neat Liquid

C/D/N

Isotopes
D-2724 98 atom % D >98%

Hydroquinon

e
Neat Liquid

AccuStandar

d

Custom/Catal

og

Custom (ISO

17034

capable)

>99% MEHQ Solution/Neat

TRC A191363 ≥98% ≥95% HQ Neat

Critical Note on Instability: Acrylic acid-d4 is prone to spontaneous polymerization. Suppliers

add inhibitors like Hydroquinone (HQ) or Monomethyl Ether Hydroquinone (MEHQ). Self-

Validating Step: Before preparing stock solutions, verify the monomeric state. Polymerized

material appears cloudy or viscous and will yield erroneous quantification.

Experimental Protocol: Self-Validating
Quantification Workflow
Objective: Quantify residual Acrylic Acid in a polymer matrix using Acrylic acid-d4 as an

Internal Standard via LC-MS/MS. Method Principle: Isotope Dilution Mass Spectrometry

(IDMS).

Reagent Preparation
IS Stock Solution (1000 mg/L):

Weigh 10.0 mg of Acrylic acid-d4 (corrected for purity) into a 10 mL volumetric flask.
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Dissolve in Acetonitrile (ACN) (preferred over methanol to prevent esterification during

storage).

Validation: Inject immediately to verify single peak integrity. Store at -20°C.

Working IS Solution (50 mg/L):

Dilute Stock 1:20 with water/ACN (50:50).

Sample Preparation (Polymer Extraction)
Extraction: Weigh 1.0 g of polymer sample into a centrifuge tube.

Spiking: Add 100 µL of Working IS Solution (50 mg/L) directly to the solid before solvent

addition. This ensures the IS experiences the same extraction efficiency as the analyte.

Solvation: Add 10 mL of extraction solvent (e.g., 0.1% Formic Acid in Water).

Agitation: Sonicate for 30 mins at <30°C (avoid heat to prevent polymerization).

Clarification: Centrifuge (10,000 rpm, 10 min) and filter supernatant (0.22 µm PTFE).

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: (A) 0.1% Formic Acid in Water, (B) Acetonitrile.

Gradient: 5% B hold (0-2 min)

95% B (8 min).

Transitions (MRM):

Analyte (AA): 71.0

53.0 m/z (Loss of

)
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Internal Standard (AA-d4): 75.0

57.0 m/z (Loss of

)

Data Processing (The Self-Validating Calculation)
Calculate the Response Factor (

) using a calibration standard:

Acceptance Criteria: The Relative Standard Deviation (RSD) of RF across 5 calibration

levels must be <15%. If >15%, check for "Deuterium Exchange" (scrambling of D/H in the ion

source) or matrix suppression.

Visualizing the Workflow
The following diagram illustrates the critical decision points and validation steps in the

analytical workflow.
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Caption: Decision matrix and analytical workflow for Acrylic Acid-d4 quantification, highlighting

the critical QC check for polymerization and the validation of response factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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